2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[[(2S,3R,4R,5R)-3,4,5-trihydroxy-6-methyl-2-oxanyl]oxy]-1-benzopyran-4-one

• Molecular Formula: C21H20O11
• Molecular Weight: 448.4 g/mol
• IUPAC Name: 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[(2S,3R,4R,5R)-3,4,5-trihydroxy-6-methyloxan-2-yl]oxychromen-4-one
• InChI: InChI=1S/C21H20O11/c1-7-15(26)17(28)18(29)21(30-7)32-20-16(27)14-12(25)5-9(22)6-13(14)31-19(20)8-2-3-10(23)11(24)4-8/h2-7,15,17-18,21-26,28-29H,1H3/t7?,15-,17+,18+,21-/m0/s1
• InChI Key: OXGUCUVFOIWWQJ-IWSUUXMFSA-N
• Isomeric SMILES: CC1[C@@H]([C@H]([C@H]([C@@H](O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)O)O
• SMILES: CC1C(C(C(C(O1)OC2=C(OC3=CC(=CC(=C3C2=O)O)O)C4=CC(=C(C=C4)O)O)O)O)O

Description

2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[[(2S,3R,4R,5R)-3,4,5-trihydroxy-6-methyl-2-oxanyl]oxy]-1-benzopyran-4-one is a member of flavonoids and a glycoside.

Scientific Research Applications

Chemical Structure and Molecular Interactions

3-Benzylchroman-4-ones, including 2-(3,4-dihydroxyphenyl)-5,7-dihydroxy-3-[[(2S,3R,4R,5R)-3,4,5-trihydroxy-6-methyl-2-oxanyl]oxy]-1-benzopyran-4-one, are a class of naturally occurring polyphenolic flavonoids. These compounds are known for their structural specificity and conformational stability due to intermolecular hydrogen bonding, which is significantly influenced by hydroxyl (OH) substitution. Such properties are crucial in determining their biological activities, such as anti-inflammatory, antibacterial, and anticancer effects. A comprehensive study involving X-ray crystallography, density functional theory (DFT), and spectroscopic analysis has shed light on the role of OH substitution in stabilizing their three-dimensional structures, highlighting the importance of molecular interactions in dictating the functions of these compounds (Salam et al., 2021).

Molecular Degradation and Transformation

The compound undergoes complex transformations when exposed to certain conditions. For instance, its degradation by peroxidase (an enzyme) results in the formation of numerous compounds, illustrating the compound's reactivity and potential utility in understanding molecular transformation processes. This transformation is significant in fields like food chemistry and biochemistry, where understanding the breakdown and synthesis of complex organic molecules is crucial (Miller & Schreier, 1985).

Potential Therapeutic Applications

Some derivatives of 3-benzylchroman-4-one, which share a structural resemblance with the mentioned compound, have been found to exhibit selective cytotoxicity against certain cancer cell lines. This suggests potential applications in developing anticancer therapies. The understanding of the molecular structure and the interactions of these compounds can be instrumental in drug design and development (Mo et al., 2004).